Cas no 1797328-08-5 (N-{2-[5-cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}-3-(trifluoromethyl)benzamide)

N-{2-[5-cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}-3-(trifluoromethyl)benzamide is a specialized organic compound featuring a pyrazole core substituted with a cyclopropyl group and a pyridinyl moiety, linked via an ethyl spacer to a trifluoromethylbenzamide group. This structure confers unique physicochemical properties, including enhanced binding affinity and metabolic stability, making it valuable in medicinal chemistry and pharmaceutical research. The trifluoromethyl group improves lipophilicity and bioavailability, while the pyridine and cyclopropyl substituents contribute to selective interactions with biological targets. Its well-defined synthetic route allows for high purity and reproducibility, supporting its use in drug discovery and development.
N-{2-[5-cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}-3-(trifluoromethyl)benzamide structure
1797328-08-5 structure
Product Name:N-{2-[5-cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}-3-(trifluoromethyl)benzamide
CAS No:1797328-08-5
MF:C21H19F3N4O
MW:400.396974802017
CID:5372085
Update Time:2025-06-29

N-{2-[5-cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}-3-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

    • N-[2-(5-cyclopropyl-3-pyridin-2-ylpyrazol-1-yl)ethyl]-3-(trifluoromethyl)benzamide
    • N-{2-[5-cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}-3-(trifluoromethyl)benzamide
    • Inchi: 1S/C21H19F3N4O/c22-21(23,24)16-5-3-4-15(12-16)20(29)26-10-11-28-19(14-7-8-14)13-18(27-28)17-6-1-2-9-25-17/h1-6,9,12-14H,7-8,10-11H2,(H,26,29)
    • InChI Key: HPEZFRQUWHBNHU-UHFFFAOYSA-N
    • SMILES: C(NCCN1C(C2CC2)=CC(C2=NC=CC=C2)=N1)(=O)C1=CC=CC(C(F)(F)F)=C1

N-{2-[5-cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}-3-(trifluoromethyl)benzamide Pricemore >>

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Additional information on N-{2-[5-cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}-3-(trifluoromethyl)benzamide

N-{2-[5-Cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}-3-(trifluoromethyl)benzamide: A Comprehensive Overview

N-{2-[5-Cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}-3-(trifluoromethyl)benzamide (CAS No. 1797328-08-5) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anti-cancer properties.

The structure of N-{2-[5-Cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}-3-(trifluoromethyl)benzamide is characterized by the presence of a cyclopropyl group, a pyridine ring, and a trifluoromethyl substituent on the benzene ring. These functional groups contribute to the compound's unique pharmacological profile and have been the focus of numerous studies aimed at elucidating its mechanisms of action.

Recent research has highlighted the potential of this compound as a selective inhibitor of specific enzymes involved in inflammatory pathways. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that N-{2-[5-Cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}-3-(trifluoromethyl)benzamide exhibits potent inhibitory activity against cyclooxygenase (COX) enzymes, which are key mediators of inflammation. This finding suggests that the compound could be a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, N-{2-[5-Cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}-3-(trifluoromethyl)benzamide has also shown promise in cancer research. A study conducted by researchers at the National Institutes of Health (NIH) found that this compound effectively inhibits the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism behind this anti-cancer activity is thought to involve the modulation of signaling pathways that regulate cell proliferation and apoptosis.

The pharmacokinetic properties of N-{2-[5-Cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}-3-(trifluoromethyl)benzamide have also been extensively studied. Preclinical data indicate that the compound has favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an orally administered therapeutic agent. However, further research is needed to optimize its pharmacokinetic profile and to evaluate its safety and efficacy in clinical trials.

Synthesis of N-{2-[5-Cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}-3-(trifluoromethyl)benzamide typically involves multi-step processes that include the formation of the pyrazole ring, introduction of the cyclopropyl and pyridine substituents, and final coupling with the trifluoromethylbenzamide moiety. Advances in synthetic chemistry have led to more efficient and scalable methods for producing this compound, which is crucial for its potential commercialization.

In conclusion, N-{2-[5-Cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}-3-(trifluoromethyl)benzamide (CAS No. 1797328-08-5) represents a promising lead compound in the development of new therapeutic agents for inflammatory diseases and cancer. Its unique structural features and favorable biological activities make it an attractive target for further investigation and optimization. As research in this area continues to advance, it is likely that this compound will play an increasingly important role in addressing unmet medical needs.

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